Cas no 1514457-01-2 (4-amino-4-(4-methyl-1H-imidazol-5-yl)butanoic acid)

• Product Name: 4-amino-4-(4-methyl-1H-imidazol-5-yl)butanoic acid
• CAS No: 1514457-01-2
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 5917455
• PubChem ID: 165881911
• Update Time: 2025-10-28

4-amino-4-(4-methyl-1H-imidazol-5-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(4-methyl-1H-imidazol-5-yl)butanoic acid
• 1514457-01-2
• EN300-1809834

• Inchi： 1S/C8H13N3O2/c1-5-8(11-4-10-5)6(9)2-3-7(12)13/h4,6H,2-3,9H2,1H3,(H,10,11)(H,12,13)
• InChI Key： LDPCWQPSIXBHDM-UHFFFAOYSA-N
• SMILES： OC(CCC(C1=C(C)NC=N1)N)=O

Computed Properties

• Exact Mass: 183.100776666g/mol
• Monoisotopic Mass: 183.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 92Ų

Additional information on 4-amino-4-(4-methyl-1H-imidazol-5-yl)butanoic acid

4-Amino-4-(4-methyl-1H-imidazol-5-yl)butanoic Acid (CAS No. 1514457-01-2): A Comprehensive Overview

4-Amino-4-(4-methyl-1H-imidazol-5-yl)butanoic acid, with the CAS number 1514457-01-2, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and biochemical research. This compound, characterized by its unique structural features, combines an imidazole ring with an amino acid backbone, making it a versatile molecule for various applications. Its molecular formula is C₈H₁₃N₃O₂, and it exhibits properties that are of interest to researchers working on drug discovery, enzyme inhibition, and metabolic pathways.

The 4-methyl-1H-imidazol-5-yl moiety in this compound is particularly noteworthy, as imidazole derivatives are known for their biological activity. The presence of the amino acid component further enhances its potential for interaction with biological systems. This dual functionality makes 4-amino-4-(4-methyl-1H-imidazol-5-yl)butanoic acid a valuable candidate for studying enzyme-substrate interactions and designing novel therapeutic agents. Researchers are particularly interested in its role as a potential metabolite analog or enzyme inhibitor, given its structural similarity to naturally occurring amino acids.

In recent years, the demand for imidazole-based compounds has surged due to their applications in drug development and biochemical research. The compound’s CAS number 1514457-01-2 is frequently searched in scientific databases, reflecting its growing relevance. One of the key areas of interest is its potential use in targeting metabolic disorders or neurological conditions, where amino acid analogs play a critical role. Additionally, its stability and solubility properties make it suitable for in vitro and in vivo studies.

The synthesis of 4-amino-4-(4-methyl-1H-imidazol-5-yl)butanoic acid involves multi-step organic reactions, often starting from commercially available imidazole derivatives. Researchers have optimized protocols to achieve high yields and purity, ensuring its suitability for advanced applications. The compound’s physicochemical properties, such as melting point, solubility, and stability under various conditions, have been thoroughly documented, making it a reliable choice for laboratory use.

From a commercial perspective, 4-amino-4-(4-methyl-1H-imidazol-5-yl)butanoic acid is available through specialized chemical suppliers, catering to the needs of pharmaceutical and academic institutions. Its CAS number 1514457-01-2 serves as a unique identifier, facilitating procurement and regulatory compliance. The compound’s pricing and availability are influenced by factors such as production scale, purity requirements, and market demand, which have seen steady growth in recent years.

Looking ahead, the potential applications of 4-amino-4-(4-methyl-1H-imidazol-5-yl)butanoic acid are vast. Its role in drug discovery is particularly promising, with ongoing studies exploring its efficacy as a therapeutic agent or biochemical probe. As the scientific community continues to uncover new insights into amino acid metabolism and enzyme mechanisms, this compound is poised to remain a focal point of research and innovation.